1-(3-Cyclohexen-1-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine

• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: [4-(cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-(2,3-dimethoxyphenyl)methanone
• InChI: InChI=1S/C20H28N2O3/c1-24-18-10-6-9-17(19(18)25-2)20(23)22-13-11-21(12-14-22)15-16-7-4-3-5-8-16/h3-4,6,9-10,16H,5,7-8,11-15H2,1-2H3
• InChI Key: IRXTZZNSTJPMEF-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)CC3CCC=CC3

Description

1-(3-Cyclohexen-1-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine is a synthetic compound that has been used in scientific research for its potential pharmacological properties. This compound is also known as CPP or CPP-115 and has been studied extensively for its ability to modulate the activity of gamma-aminobutyric acid (GABA) in the brain.

Mechanism of Action

CPP-115 acts as a positive allosteric modulator of GABA receptors in the brain. This means that it enhances the activity of GABA, which is an inhibitory neurotransmitter that helps to regulate neuronal activity. By enhancing the activity of GABA, CPP-115 can reduce the excitability of neurons and prevent the onset of seizures or anxiety symptoms.
Biochemical and Physiological Effects:
CPP-115 has been shown to have several biochemical and physiological effects in the brain. This compound enhances the activity of GABA receptors, which can lead to a reduction in neuronal excitability and an increase in inhibitory neurotransmission. CPP-115 has also been shown to increase the levels of GABA in the brain, which can further enhance the inhibitory effects of this neurotransmitter.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPP-115 in lab experiments is its ability to selectively modulate the activity of GABA receptors in the brain. This compound has been shown to have a high degree of selectivity for GABA receptors and does not affect other neurotransmitter systems. However, one limitation of using CPP-115 in lab experiments is its relatively short half-life, which can make it difficult to maintain consistent levels of this compound in the brain over time.

Future Directions

There are several future directions for research on CPP-115. One potential application of this compound is in the treatment of epilepsy, where it may be able to reduce seizure activity and improve seizure control. CPP-115 may also have potential therapeutic applications in the treatment of addiction and anxiety disorders. Further research is needed to fully understand the pharmacological properties of CPP-115 and its potential therapeutic applications.

Synthesis Methods

The synthesis of CPP-115 involves several steps, including the reaction of 3-cyclohexen-1-methanol with 2,3-dimethoxybenzoyl chloride to form the intermediate compound 1-(3-cyclohexen-1-ylmethyl)-4-(2,3-dimethoxybenzoyl)piperazine. This intermediate compound is then treated with hydrochloric acid to obtain the final product CPP-115.

Scientific Research Applications

CPP-115 has been studied for its potential therapeutic applications in a variety of neurological disorders, including epilepsy, addiction, and anxiety. This compound has been shown to enhance the activity of GABA in the brain, which can lead to a reduction in seizure activity and anxiety symptoms. CPP-115 has also been shown to reduce drug-seeking behavior in animal models of addiction.